Cas no 1805210-95-0 (5-Amino-3-(difluoromethyl)-4-hydroxy-2-iodopyridine)
5-Amino-3-(difluoromethyl)-4-hydroxy-2-iodopyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-3-(difluoromethyl)-4-hydroxy-2-iodopyridine
-
- Inchi: 1S/C6H5F2IN2O/c7-5(8)3-4(12)2(10)1-11-6(3)9/h1,5H,10H2,(H,11,12)
- InChI Key: VVUKLBCUZPGKRP-UHFFFAOYSA-N
- SMILES: IC1=C(C(F)F)C(C(=CN1)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 285
- XLogP3: 1
- Topological Polar Surface Area: 55.1
5-Amino-3-(difluoromethyl)-4-hydroxy-2-iodopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024005322-500mg |
5-Amino-3-(difluoromethyl)-4-hydroxy-2-iodopyridine |
1805210-95-0 | 97% | 500mg |
$1,058.40 | 2022-04-01 | |
| Alichem | A024005322-1g |
5-Amino-3-(difluoromethyl)-4-hydroxy-2-iodopyridine |
1805210-95-0 | 97% | 1g |
$1,848.00 | 2022-04-01 |
5-Amino-3-(difluoromethyl)-4-hydroxy-2-iodopyridine Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 5-Amino-3-(difluoromethyl)-4-hydroxy-2-iodopyridine
Research Briefing on 5-Amino-3-(difluoromethyl)-4-hydroxy-2-iodopyridine (CAS: 1805210-95-0)
The compound 5-Amino-3-(difluoromethyl)-4-hydroxy-2-iodopyridine (CAS: 1805210-95-0) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
Recent studies have highlighted the significance of 5-Amino-3-(difluoromethyl)-4-hydroxy-2-iodopyridine as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its structural motif, which includes a difluoromethyl group and an iodine atom, makes it a valuable building block for the development of fluorinated pharmaceuticals. Fluorinated compounds are increasingly important in drug design due to their enhanced metabolic stability and bioavailability.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 5-Amino-3-(difluoromethyl)-4-hydroxy-2-iodopyridine, optimizing reaction conditions to achieve higher yields and purity. The study also investigated the compound's reactivity in cross-coupling reactions, which are pivotal for constructing complex molecular architectures. These findings underscore the compound's utility in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies.
Another key area of research involves the biological evaluation of 5-Amino-3-(difluoromethyl)-4-hydroxy-2-iodopyridine derivatives. Preliminary in vitro studies have demonstrated promising activity against certain cancer cell lines, with mechanistic studies suggesting inhibition of key signaling pathways. These results, while preliminary, highlight the compound's potential as a scaffold for anticancer drug development.
Looking ahead, further research is needed to fully elucidate the pharmacological properties of 5-Amino-3-(difluoromethyl)-4-hydroxy-2-iodopyridine and its derivatives. Current efforts are focused on optimizing its pharmacokinetic profile and evaluating its efficacy in vivo. The compound's unique structural attributes position it as a promising candidate for future drug discovery campaigns, particularly in areas where fluorinated compounds have shown therapeutic advantages.
1805210-95-0 (5-Amino-3-(difluoromethyl)-4-hydroxy-2-iodopyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)